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Compound of Interest

Compound Name: 3-Aminobiphenyl-d9

Cat. No.: B561750

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
3-Aminobiphenyl-d9 (CAS No. 1020718-93-7). As a deuterated analogue of the known human
carcinogen 3-aminobiphenyl, this compound requires stringent safety protocols in a laboratory
setting. This document outlines its physical and chemical properties, toxicological data, and
detailed experimental procedures for its safe use, storage, and disposal.

Important Note on Data Extrapolation: A complete Safety Data Sheet (SDS) for 3-
Aminobiphenyl-d9 is not readily available. The safety and toxicological data presented herein
are primarily based on the comprehensive information available for its non-deuterated parent
compound, 3-Aminobiphenyl (CAS No. 2243-47-2). This approach is scientifically justified as
the substitution of hydrogen with deuterium atoms has a negligible effect on the compound's
chemical reactivity and biological activity, including its toxicological profile.

Section 1: Physical and Chemical Properties

The known physical and chemical properties of 3-Aminobiphenyl-d9 and its parent compound
are summarized below for easy reference and comparison.
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3-Aminobiphenyl (Non-

Property 3-Aminobiphenyl-d9 deuterated)

CAS Number 1020718-93-7[1] 2243-47-2
Molecular Formula C12H2D9N[1] Ci12H11N
Molecular Weight 178.28 g/mol [1] 169.22 g/mol
Appearance Solid Solid

Purity >95% (HPLC) Not specified
Storage Temperature -20°C Room temperature

Section 2: Toxicological Data and Hazard
Classification

The toxicological profile of 3-Aminobiphenyl-d9 is inferred from its parent compound, which is
classified as a hazardous substance.

Toxicological Endpoint Data for 3-Aminobiphenyl
Acute Oral Toxicity LD50: 789.2 mg/kg (rat)

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation
Carcinogenicity Known human carcinogen

Globally Harmonized System (GHS) Classification

The GHS classification for 3-Aminobiphenyl provides a clear indication of its potential hazards.
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye irritation 2A o

irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation
Hazardous to the aquatic ) H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects

Section 3: Experimental Protocols for Safe Handling

Given the carcinogenic nature of 3-Aminobiphenyl, all work with its deuterated form must be
conducted with the utmost care, adhering to established protocols for handling hazardous
chemicals.

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling 3-Aminobiphenyl-d9.

PPE Item Specification

Chemical-resistant gloves (e.g., nitrile,
Gloves o
neoprene). Double gloving is recommended.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

A dedicated lab coat, preferably disposable,

Lab Coat
should be worn.
A NIOSH-approved respirator with an
appropriate cartridge for organic vapors should
Respiratory Protection be used if there is a risk of inhalation or when

handling powders outside of a certified chemical

fume hood.
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Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure.

e Chemical Fume Hood: All manipulations of 3-Aminobiphenyl-d9, including weighing,
dissolving, and transferring, must be performed inside a certified chemical fume hood.

» Designated Work Area: A specific area within the laboratory should be designated for
working with this compound. This area should be clearly marked with warning signs.

Weighing and Solution Preparation

» Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered. Cover
the work surface with absorbent, plastic-backed paper.

» Weighing:

o Tare a clean, sealable container (e.g., a vial with a screw cap) on a balance located within
the fume hood.

o Carefully transfer the required amount of 3-Aminobiphenyl-d9 into the container.
o Seal the container before removing it from the balance.
e Dissolving:
o Add the desired solvent to the sealed container using a syringe or a pipette with a filter tip.

o Gently swirl or vortex the container to dissolve the compound.

Storage

» Store 3-Aminobiphenyl-d9 in a tightly sealed, clearly labeled container.
e The recommended storage temperature is -20°C.

o Store in a designated, secure location away from incompatible materials.

Decontamination and Waste Disposal
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e Decontamination:

o All surfaces and equipment that have come into contact with 3-Aminobiphenyl-d9 should
be decontaminated.

o Wipe surfaces with a suitable solvent (e.g., ethanol or methanol) followed by a soap and
water solution.

e Waste Disposal:

o All solid waste (e.g., contaminated gloves, absorbent paper, pipette tips) should be
collected in a dedicated, labeled hazardous waste container.

o Liquid waste containing 3-Aminobiphenyl-d9 should be collected in a separate, labeled
hazardous waste container.

o Dispose of all waste in accordance with institutional and local regulations for carcinogenic
materials.

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, immediate action is crucial.
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Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small, it can be
cleaned up by trained personnel wearing
appropriate PPE. Absorb the spill with an inert
material (e.g., vermiculite, sand) and place it in
a sealed container for hazardous waste
disposal. For large spills, contact the institution's

environmental health and safety department.

Section 5: Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key logical relationships and

workflows for handling 3-Aminobiphenyl-d9.
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Caption: A logical workflow for the safe handling of 3-Aminobiphenyl-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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